Cas no 476371-76-3 (4-Amino-3-benzyl-1H-pyrazolo3,4-dpyrimidine 1-β-D-Ribofuranose)

• Product Name: 4-Amino-3-benzyl-1H-pyrazolo3,4-dpyrimidine 1-β-D-Ribofuranose
• CAS No: 476371-76-3
• MF: C₁₇H₁₉N₅O₄
• MW: 357.363863229752
• CID: 1063907
• PubChem ID: 71313154
• Update Time: 2025-08-03

4-Amino-3-benzyl-1H-pyrazolo3,4-dpyrimidine 1-β-D-Ribofuranose Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose
• (2R,4R,5R)-2-(4-amino-3-benzylpyrazolo[3,4-d]pyrimidin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 4-Amino-3-benzyl-1H-pyrazolo[3,4-D]pyrimidine 1-beta-d-ribofuranose
• 3-Benzyl-1-[(2xi)-beta-D-threo-pentofuranosyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-
• A-D-Ribofuranose
• (2R,4R,5R)-2-(4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 476371-76-3
• DTXSID50746986
• 4-Amino-3-benzyl-1H-pyrazolo3,4-dpyrimidine 1-β-D-Ribofuranose

• Inchi： 1S/C17H19N5O4/c18-15-12-10(6-9-4-2-1-3-5-9)21-22(16(12)20-8-19-15)17-14(25)13(24)11(7-23)26-17/h1-5,8,11,13-14,17,23-25H,6-7H2,(H2,18,19,20)/t11-,13+,14?,17-/m1/s1
• InChI Key： HNFBXNKTEDTNPF-NUKIEUHSSA-N
• SMILES： O1[C@H](CO)[C@@H](C([C@@H]1N1C2C(=C(N)N=CN=2)C(CC2C=CC=CC=2)=N1)O)O

Computed Properties

• Exact Mass: 357.14400
• Monoisotopic Mass: 357.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54000
• LogP: 0.19200

Additional information on 4-Amino-3-benzyl-1H-pyrazolo3,4-dpyrimidine 1-β-D-Ribofuranose

Introduction to 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose (CAS No. 476371-76-3)

4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose, identified by its Chemical Abstracts Service (CAS) number 476371-76-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its potential biological activities, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose consists of a fused ring system comprising a pyrazole ring linked to a pyrimidine ring. The presence of both an amino group at the 4-position and a benzyl substituent at the 3-position introduces unique chemical and biological properties that make this compound a promising candidate for further investigation. Additionally, the ribofuranose moiety attached at the 1-position enhances its solubility and bioavailability, making it an attractive candidate for pharmacological studies.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. Pyrazolopyrimidine derivatives have emerged as a key class of compounds due to their ability to interact with critical biological targets. The 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose structure has been investigated for its potential to inhibit enzymes such as Janus kinases (JAKs) and tyrosine kinases, which play pivotal roles in signal transduction pathways associated with inflammation and cancer.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active agents. For instance, it shares structural features with Janus kinase inhibitors like ruxolitinib and baricitinib, which have demonstrated efficacy in treating inflammatory diseases and certain types of cancer. The benzyl group at the 3-position is particularly noteworthy, as it can modulate the binding affinity and selectivity of the compound toward its target proteins. This feature has been exploited in medicinal chemistry to develop more potent and selective inhibitors.

Recent studies have highlighted the importance of optimizing the solubility and metabolic stability of drug candidates. The inclusion of the 1-β-D-Ribofuranose moiety in 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose significantly improves its pharmacokinetic properties. Ribofuranose is a sugar derivative that enhances water solubility, which is crucial for oral bioavailability and intravenous administration. This modification has been shown to improve the absorption and distribution of similar compounds in preclinical models.

The biological activity of 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose has been explored in various cellular and animal models. Preliminary studies suggest that this compound exhibits inhibitory activity against several kinases, including JAK2 and FLT3, which are overexpressed in certain leukemias and lymphomas. The mechanism of action appears to involve disruption of signaling pathways that promote cell proliferation and survival. These findings have prompted further investigation into its potential as an anti-cancer therapeutic agent.

In addition to its anti-cancer applications, 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose has shown promise in treating inflammatory conditions. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and Crohn's disease. By inhibiting key pro-inflammatory kinases, this compound may help mitigate symptoms associated with these conditions. Early clinical trials are underway to evaluate its efficacy and safety profile in patients with inflammatory disorders.

The synthesis of 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the ribofuranose moiety adds complexity to the synthetic route but is essential for achieving desirable pharmacokinetic properties. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies.

The development of novel drug candidates relies heavily on high-throughput screening (HTS) technologies to identify compounds with desirable biological activity. 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose has been subjected to HTS assays targeting various kinases and enzymes relevant to cancer and inflammation. The results from these screens have provided valuable insights into its potential therapeutic applications.

Computational modeling techniques have also played a crucial role in understanding the interactions between 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose and its target proteins. Molecular docking studies have helped predict binding affinities and identify key residues involved in substrate recognition. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity.

The future direction of research on 4-Amino-3-benzyl-1H-pyrazolo[3,4-d]pyrimidine 1-β-D-Ribofuranose includes exploring its potential in combination therapies with other anti-cancer agents. Combination therapy has emerged as a strategy to overcome drug resistance and enhance treatment outcomes. Preclinical studies are being conducted to evaluate synergistic effects when this compound is used alongside standard chemotherapeutic drugs or targeted therapies.

In conclusion,4-Amino-3-benzyl-H-pyrazol[ ]pyrazo[ ]piri< strong>m strong >< strong >i strong >< strong >d strong >< strong >e strong >< strong > strong >< strong > strong >< strong > strong >< strong > strong >< strong > strong >< strong > strong >< sub > β -D-RibDRibFuranose) (CAS No.^47637171
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